Cas no 5424-92-0 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-[(4-chlorophenyl)methylsulfanylmethylsulfanylmethyl]benzene
- 1,1'-[methanediylbis(sulfanediylmethanediyl)]bis(4-chlorobenzene)
- AC1L5D4P
- AC1Q3NYC
- AR-1B4219
- CTK5A0169
- Formaldehyd-[bis-(4-chlor-benzyl)-dithioacetal]
- formaldehyde-[bis-(4-chloro-benzyl)-dithioacetal]
- KST-1B6437
- NSC12546
- DTXSID70279382
- NSC-12546
- 5424-92-0
-
-
- Inchi: InChI=1S/C15H14Cl2S2/c16-14-5-1-12(2-6-14)9-18-11-19-10-13-3-7-15(17)8-4-13/h1-8H,9-11H2
- InChI Key: ONOXSXZOHHQXFK-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1CSCSCC2=CC=C(C=C2)Cl)Cl
Computed Properties
- Exact Mass: 327.99100
- Monoisotopic Mass: 327.9913982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.6Ų
- XLogP3: 5.9
Experimental Properties
- PSA: 50.60000
- LogP: 6.11750
Related Literature
-
Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
-
2. Book reviews
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R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
-
A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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